Cas no 652135-42-7 (Benzoyl chloride, 4-chloro-2-(chloromethyl)-)

• Product Name: Benzoyl chloride, 4-chloro-2-(chloromethyl)-
• CAS No: 652135-42-7
• MF: C₈H₅Cl₃O
• MW: 223.483699560165
• CID: 402723
• PubChem ID: 11673018
• Update Time: 2025-04-19

Benzoyl chloride, 4-chloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-chloro-2-(chloromethyl)-
• 4-chloro-2-(chloromethyl)benzoyl chloride
• 652135-42-7
• FT-0730331
• SCHEMBL6498251
• DTXSID50470395

• Inchi： 1S/C8H5Cl3O/c9-4-5-3-6(10)1-2-7(5)8(11)12/h1-3H,4H2
• InChI Key： MIQAFRMNDGMJPI-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(=O)Cl)Cl

Computed Properties

• Exact Mass: 221.94075
• Monoisotopic Mass: 221.940598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives